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Abstract
Potassium picrate, the potassium salt of 2,4,6-trinitrophenol, is a primary explosive that has

played a significant, albeit now largely historical, role in the field of pyrotechnics. First prepared

in the 17th century and industrialized in the 1860s, its unique properties led to its use in a

variety of applications, from producing audible effects to serving as a component in military

ordnance.[1] This document provides a comprehensive technical overview of potassium
picrate's historical applications, physicochemical properties, experimental protocols for its

synthesis and characterization, and critical safety information. It is intended for researchers and

scientists in chemistry and materials science.

Historical Overview
The journey of potassium picrate began in the mid-17th century when Johann Rudolf Glauber

first prepared it in an impure form.[1] However, its industrial use as an energetic material did

not commence until the 1860s.[1] Throughout the late 19th and early 20th centuries, it became

a key ingredient in several pyrotechnic and explosive formulations. Its primary applications

included creating loud whistle effects in fireworks, acting as a component in explosives and

propellants, and serving as an ingredient in primers for ammunition.[1][2] Notably, it was a

component in "poudre Dessignole," a propellant used by the French Navy in the 1870s, which

was a mixture of potassium picrate, potassium nitrate, and charcoal.[1] While effective, its
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sensitivity and the development of safer, more stable compounds have led to its near-total

replacement in modern pyrotechnics.[1]
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Caption: A timeline of the key historical milestones in the development and application of

potassium picrate.

Physicochemical and Explosive Properties
Potassium picrate (C₆H₂KN₃O₇) is a reddish-yellow or green crystalline primary explosive.[1]

[3] Its performance and handling characteristics are defined by a combination of physical

properties and sensitivity to external stimuli.

Physical and Chemical Properties
The fundamental properties of potassium picrate are summarized in the table below. It is an

anhydrous salt, a factor that influences its sensitivity.[4][5]
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Property Value Source(s)

Molar Mass 267.194 g/mol [1]

Appearance
Reddish-yellow or green

crystalline solid
[1][3]

Density 1.852 g/cm³ [1]

Melting Point Decomposes before melting [1]

Decomposition Temp. ~331 - 347.4 °C [1][6]

Heat of Combustion 2317.67 kcal/kg [7]

Activation Energy 207.9 kJ/mol [4][5]

Explosive and Sensitivity Data
Potassium picrate is more sensitive than its parent compound, picric acid, but is not

considered a very powerful explosive on its own.[1] When unconfined, it deflagrates with a loud

sound upon contact with a flame; however, it can detonate if ignited under confinement.[1][8] Its

sensitivity is a critical factor in its historical application and eventual decline. A study has shown

that as the particle size of potassium picrate increases, its sensitivity to impact and friction

decreases.[9]
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Parameter Value / Description Source(s)

Classification Primary Explosive [1]

Detonation Velocity 6,500 - 7,000 m/s (estimated) [8]

Impact Sensitivity

10% probability of detonation

when struck by a 2 kg mass

dropped from 21 cm.

[1]

Friction Sensitivity

Considered sensitive, but

specific quantitative data is not

readily available. Anhydrate

picrates are more sensitive

than hydrates.[4] Safer than

gallic acid mixes but still

dangerous.[10]

Metal Reactivity

Forms highly sensitive and

dangerous picrate salts with

heavy metals such as lead,

calcium, and iron.

[1][3]

Historical Pyrotechnic Formulations
Potassium picrate's most notable historical uses were in compositions designed to produce

sound (whistles) and in explosive mixtures for military and industrial purposes.

Pyrotechnic Whistles
The first pyrotechnic whistles, developed in the late 19th century, were based on potassium
picrate.[11] The sound is not produced mechanically but is the result of the rapid, oscillating

combustion of the composition when pressed into a tube.[12] The most widely employed

historical formulation was a simple binary mixture.
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Component Proportion (by weight) Source(s)

Potassium Picrate ~60% (or 1 part) [12][13]

Potassium Nitrate (Oxidizer) ~40% (or 1 part) [12][13]

This composition was effective but gained a reputation for being hazardous and overly shock-

sensitive for some applications, such as use in mortar shells.[11] Despite these dangers, it was

used extensively for many years.[11]

Explosive and Primer Compositions
Beyond whistles, potassium picrate was a component in various explosive charges.

Propellants: The French "poudre Dessignole" used a mixture of potassium picrate,

potassium nitrate, and charcoal.[1]

Primers: It was used in primers combined with potassium chlorate and lead picrate.[1]

High-Explosive Mixtures: A mixture of potassium picrate and potassium chlorate was noted

to be nearly as powerful as nitroglycerine, but its extreme sensitivity to friction and

percussion rendered it practically useless for most applications.[14]

Experimental Protocols
The following sections detail common laboratory-scale methodologies for the synthesis and

characterization of potassium picrate.

Synthesis via Neutralization
The most common method for preparing potassium picrate is the neutralization of an aqueous

or alcoholic solution of picric acid with a potassium salt.[1]

Reactants:

Picric Acid (C₆H₃N₃O₇)

Potassium Carbonate (K₂CO₃) or Potassium Hydroxide (KOH)
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Solvent (e.g., Methanol, Ethanol, or Water)

Procedure (Potassium Carbonate in Aqueous Solution):

Prepare a hot, saturated aqueous solution of picric acid in a suitable beaker.

Separately, prepare a hot aqueous solution of potassium carbonate.

Slowly add the potassium carbonate solution to the picric acid solution while stirring. Carbon

dioxide will evolve.

Continue addition until the solution is neutral, testing periodically with litmus paper.

Allow the solution to cool. Needle-like, yellowish crystals of potassium picrate will

precipitate.[4]

Collect the crystals by filtration.

Wash the crystals with cold distilled water and allow them to dry thoroughly in a safe

environment.

Note: Temperature control is crucial, especially when using more reactive bases like KOH or

volatile solvents like methanol, to prevent excessive evaporation or potential detonation.[1][3]
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Caption: A typical experimental workflow for the laboratory synthesis of potassium picrate.
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Characterization: Thermal Analysis
Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are used to

determine the thermal stability and decomposition characteristics of potassium picrate.

Methodology (DSC):

A small sample (~0.5 mg) is hermetically sealed in an aluminum or gold-plated sample pan.

The sample is placed in the DSC instrument alongside an empty reference pan.

The instrument heats the sample at a controlled rate (e.g., 10 K/min) under an inert

atmosphere (e.g., nitrogen).[4]

The heat flow to the sample relative to the reference is measured as a function of

temperature.

An exothermic peak indicates the decomposition temperature of the material.[6] By running

the experiment at multiple heating rates, kinetic parameters like activation energy can be

calculated.[4]

Chemical Decomposition
The explosive decomposition of potassium picrate is a rapid, exothermic reaction that

produces a variety of gaseous products. The overall combustion reaction can be simplified as:

C₆H₂N₃O₇K → 6CO₂ + 2H₂O + 0.5K₂O + 1.5N₂[7]

The actual mechanism is a complex series of radical reactions initiated by thermal energy. The

process begins with the cleavage of the weakest bonds in the molecule, the C-NO₂ bonds,

which initiates a self-sustaining decomposition cascade.
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Caption: A simplified logical diagram of the thermal decomposition pathway for potassium
picrate.

Safety and Handling
Potassium picrate is a primary explosive that must be handled with extreme care.

Sensitivity: It is sensitive to shock, friction, and flame.[1][3] Detonation can occur if it is

ignited while confined.[1]
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Incompatibility with Metals: Contact with heavy metals, particularly lead, iron, and calcium,

must be strictly avoided. The resulting metal picrate salts are often far more sensitive and

dangerous than potassium picrate itself.[3] This necessitates the use of non-sparking tools

(e.g., aluminum, ceramic) and glass or ceramic labware during handling and synthesis.[11]

Toxicity: Picrates are toxic, and appropriate personal protective equipment (gloves, safety

glasses, lab coat) should be worn to prevent ingestion or skin contact.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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picrate-in-pyrotechnics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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